![molecular formula C32H23ClN2O2S2 B302755 10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302755.png)
10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one
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Overview
Description
10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is a member of the quinazoline family and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. It has also been suggested that the compound may exert its antimicrobial activity by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. It has also been shown to possess antifungal and antimicrobial activities.
Advantages and Limitations for Lab Experiments
One of the advantages of using 10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in lab experiments is its potential therapeutic applications. However, one of the limitations is that the compound may exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to further investigate its mechanism of action and its potential therapeutic applications. Another direction is to develop more efficient synthesis methods for the compound. Additionally, future studies may focus on the development of derivatives of the compound with improved properties.
Synthesis Methods
The synthesis of 10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been reported in several studies. One of the most common methods involves the reaction of 2-chlorobenzaldehyde with 2-aminobenzyl alcohol in the presence of an acid catalyst to form 2-[(2-chlorobenzyl)oxy]benzyl alcohol. This intermediate is then reacted with 2-thiophenecarboxaldehyde and 2-aminobenzothiazole in the presence of a base to form the desired compound.
Scientific Research Applications
10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied for its potential therapeutic applications. Several studies have shown that this compound exhibits anticancer, antifungal, and antimicrobial activities. It has also been shown to possess anti-inflammatory and antioxidant properties.
properties
Molecular Formula |
C32H23ClN2O2S2 |
---|---|
Molecular Weight |
567.1 g/mol |
IUPAC Name |
(14Z)-14-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one |
InChI |
InChI=1S/C32H23ClN2O2S2/c33-25-12-5-2-10-22(25)19-37-26-13-6-3-9-21(26)18-28-31(36)35-30(27-14-7-17-38-27)24-16-15-20-8-1-4-11-23(20)29(24)34-32(35)39-28/h1-14,17-18,30H,15-16,19H2/b28-18- |
InChI Key |
NIJVCJXFRXFGOK-VEILYXNESA-N |
Isomeric SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)/C(=C/C6=CC=CC=C6OCC7=CC=CC=C7Cl)/S4 |
SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=CC=C6OCC7=CC=CC=C7Cl)S4 |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=CC=C6OCC7=CC=CC=C7Cl)S4 |
Origin of Product |
United States |
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